Cas no 143589-42-8 (3-(4-fluorophenyl)cyclobutan-1-one)

• Product Name: 3-(4-fluorophenyl)cyclobutan-1-one
• CAS No: 143589-42-8
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD11848523
• CID: 2194244
• PubChem ID: 11412571
• Update Time: 2025-04-21

3-(4-fluorophenyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenyl)cyclobutanone,
• 3-(4-fluorophenyl)cyclobutan-1-one
• 3-(4-Fluoro-phenyl)-cyclobutanone
• F8889-7548
• SCHEMBL426339
• AKOS015898984
• SY177280
• 3-(4-fluorophenyl)cyclobutanone
• TFA58942
• AHEDMEVWTIFKFX-UHFFFAOYSA-N
• SB18426
• 143589-42-8
• 822-481-3
• CYCLOBUTANONE, 3-(4-FLUOROPHENYL)-
• MFCD11848523
• CS-0216455
• DTXSID50465009
• AS-43613
• EN300-43630
• Z444338412
• DTXCID10415828

• MDL： MFCD11848523
• Inchi： 1S/C10H9FO/c11-9-3-1-7(2-4-9)8-5-10(12)6-8/h1-4,8H,5-6H2
• InChI Key： AHEDMEVWTIFKFX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC(C1)=O

Computed Properties

• Exact Mass: 164.063743068Da
• Monoisotopic Mass: 164.063743068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų